(E)-N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C19H16N4OS2/c24-18(9-8-15-5-3-14-25-15)23(13-12-22-11-4-10-20-22)19-21-16-6-1-2-7-17(16)26-19/h1-11,14H,12-13H2/b9-8+
• InChI Key: UOWATIMSNFKJIT-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N(CCN3C=CC=N3)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)N(CCN3C=CC=N3)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C19H16N4OS2
• Molecular Weight: 380.5 g/mol
• CAS No.: 1173513-80-8

Description

(E)-N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C19H16N4OS2 and its molecular weight is 380.48. The purity is usually 95%.
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Scientific Research Applications

Acrylamide Research Applications

Acrylamide (CH2=CH-CONH2) is a reactive molecule used industrially to synthesize polyacrylamide, which has applications ranging from soil conditioning to wastewater treatment, and in various industries including cosmetics, paper, and textiles. It's also used in laboratories as a support for protein separation by electrophoresis. Understanding acrylamide's chemistry, biochemistry, and safety is crucial due to its potential exposure risks and presence in processed foods formed under certain conditions. This knowledge contributes to developing better food processing techniques to reduce dietary acrylamide content, thereby enhancing food safety and public health (Friedman, 2003).

Industrial and Environmental Impact

Acrylamide's wide range of industrial applications necessitates research into its environmental impact, exposure sources, and methods for controlling its presence in both industrial processes and the environment. Studies focusing on its formation mechanisms, particularly in food processing, highlight the importance of acrylamide research in developing strategies to minimize human exposure. These strategies include optimizing food processing parameters and exploring natural and synthetic inhibitors of acrylamide formation (Taeymans et al., 2004).

Health and Safety Considerations

The potential health risks associated with acrylamide, including neurotoxicity, reproductive toxicity, genotoxicity, and carcinogenicity, are areas of significant research interest. Understanding these effects is crucial for assessing the risks of acrylamide exposure and for regulatory bodies to establish guidelines and safety standards to protect public health (Dearfield et al., 1988).